Cas no 630400-00-9 (Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester)

Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester structure
630400-00-9 structure
Product Name:Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester
CAS No:630400-00-9
MF:C15H12BrNO4
MW:350.164083480835
CID:1646795
PubChem ID:69367116
Update Time:2025-04-21

Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-bromo-2-methyl-3-nitro-, phenylmethyl ester
    • benzyl 5-bromo-2-methyl-3-nitrobenzoate
    • DTXSID50740363
    • 5-Bromo-2-methyl-3-nitrobenzoic acid benzyl ester
    • 630400-00-9
    • SCHEMBL5240321
    • FSFYFHVZUYBLEL-UHFFFAOYSA-N
    • 5-bromo-2-methyl-3-nitro benzoic acid benzyl ester
    • Inchi: 1S/C15H12BrNO4/c1-10-13(7-12(16)8-14(10)17(19)20)15(18)21-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3
    • InChI Key: FSFYFHVZUYBLEL-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(C)=C(C(=O)OCC2C=CC=CC=2)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 348.99496
  • Monoisotopic Mass: 348.99497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44
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